Teludipine hydrochloride

• CAS No.: 108700-03-4
• Product Name: Teludipine hydrochloride
• Molecular Formula: C₂₈H₃₉ClN₂O₆
• Molecular Weight: 535.1 g/mol
• IUPAC Name: diethyl 2-[(dimethylamino)methyl]-6-methyl-4-[2-[(E)-3-[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-enyl]phenyl]-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• Standard InChI: InChI=1S/C28H38N2O6.ClH/c1-9-34-26(32)23-18(3)29-21(17-30(7)8)25(27(33)35-10-2)24(23)20-14-12-11-13-19(20)15-16-22(31)36-28(4,5)6;/h11-16,24,29H,9-10,17H2,1-8H3;1H/b16-15+
• Standard InChIKey: VMZCXIGDNRMWGI-GEEYTBSJSA-N
• Isomeric SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2/C=C/C(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C.Cl
• SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C.Cl
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C.Cl
• Description: Teludipine is a lipophilic calcium channel blocker.
• Synonyms: GR66234A; GR66235A; teludipine; teludipine hydrochloride
• Reference: [1]. Tolomeo M, et al. Effects of R-enantiomer (GR66234A) and L-enantiomer (GR66235A) of telupidine, a new dihydropyridine derivative, on cell lines displaying the multidrug resistant phenotype. Haematologica. 1994 Jul-Aug;79(4):328-33.
• PubChem Compound: 9893335
• Last Modified: Nov 11 2021